N-(3,5-dichlorophenyl)-3-fluorobenzenesulfonamide

• Molecular Formula: C12H8Cl2FNO2S
• Molecular Weight: 320.2 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C12H8Cl2FNO2S/c13-8-4-9(14)6-11(5-8)16-19(17,18)12-3-1-2-10(15)7-12/h1-7,16H
• InChI Key: ICOPHDJLOLXKRU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=CC(=C2)Cl)Cl)F

Description

N-(3,5-dichlorophenyl)-3-fluorobenzenesulfonamide, commonly known as DCF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCF is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

DCF inhibits the activity of carbonic anhydrase, which is an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate and protons. This enzyme is involved in various physiological processes, including acid-base balance, respiration, and ion transport. DCF binds to the active site of carbonic anhydrase and prevents the binding of the substrate, thereby inhibiting its activity.
Biochemical and Physiological Effects:
DCF has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. DCF has also been shown to inhibit the activity of bacterial carbonic anhydrase, which is involved in the virulence of some bacterial pathogens.

Advantages and Limitations for Lab Experiments

DCF has several advantages for lab experiments, including its high yield of synthesis, stability, and low cost. However, DCF has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

For the research on DCF include exploring its potential applications in the treatment of various diseases, studying its mechanism of action on other enzymes and proteins, synthesizing DCF derivatives with improved solubility and selectivity, and studying its environmental impact and potential toxicity.

Synthesis Methods

DCF can be synthesized using various methods, including the reaction of 3,5-dichloroaniline with 3-fluorobenzenesulfonyl chloride in the presence of a base, such as triethylamine. Another method involves the reaction of 3,5-dichloroaniline with 3-fluorobenzenesulfonyl azide in the presence of a catalyst, such as copper(I) iodide. The yield of DCF using these methods is around 70-80%.

Scientific Research Applications

DCF has been extensively used in scientific research for its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. DCF has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been used as a probe to study the binding affinity of various proteins and enzymes. DCF has been used to study the mechanism of action of carbonic anhydrase inhibitors, and it has been shown to inhibit the activity of this enzyme.